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Compound of Interest

Compound Name: 3-Nitrobenzaldehyde

An In-depth Technical Guide to the Physical Properties of m-Nitrobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of m-
Nitrobenzaldehyde (CAS No: 99-61-6). The information is curated for researchers, scientists,
and professionals in drug development who require precise data for experimental design,
synthesis, and formulation. This document summarizes key quantitative data, outlines standard
experimental protocols for property determination, and illustrates the general workflow for
physical property analysis.

Core Physical and Chemical Properties

m-Nitrobenzaldehyde is an organic aromatic compound featuring a nitro group meta-
substituted to an aldehyde on a benzene ring.[1][2][3][4] Its chemical structure significantly
influences its physical properties and reactivity.

Data Summary Table

The following table summarizes the key quantitative physical properties of m-
Nitrobenzaldehyde, compiled from various sources for easy comparison.
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Property Value
Molecular Formula C7HsNOs3
Molecular Weight 151.12 g/mol [5][6][7][8][9]
Yellow to yellowish-brown crystalline powder or
Appearance
granulate.[1][2][3][5][7][10][11]
) ) 55 - 59 °C (131 - 138 °F)[1][5][6][71[8][10][12]
Melting Point
[13]
N , 285 - 290 °C at 760 mmHg[2][4][5][6] 164 °C at
Boiling Point
23 mmHg[1][5][7]
Density ~1.279 - 1.338 g/cm3[3][5][12]
Water: Slightly soluble/Insoluble (1.6 g/L)[1][3]
N [51[8][10][11] Organic Solvents: Soluble in
Solubility
ethanol, methanol, ether, acetone, chloroform,
benzene, and toluene.[3][5][10]
Vapor Pressure 0.00966 mmHg at 25 °C[5][12]
Vapor Density 5.21 (vs ain)[2][5][10][11][13]
Refractive Index 1.580 - 1.617 (estimate)[2][5][12]
Flash Point 164 °C at 23 mmHg[5][7] 128.6 °C[12]
LogP (Octanol/Water) 1.47[2][4][6]

Spectroscopic Data

Spectroscopic analysis is critical for the structural elucidation and purity assessment of m-
Nitrobenzaldehyde.

e 'H NMR Spectrum: The proton NMR spectrum provides information on the hydrogen
environments in the molecule. Key signals can be assigned to the aldehydic proton and the
aromatic protons.[14]
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IR Spectrum: The infrared spectrum reveals the presence of key functional groups.
Characteristic peaks for m-Nitrobenzaldehyde include those for the aldehyde C-H stretch,
the carbonyl (C=0) stretch, and the nitro (N-O) stretches.[15]

UV/Visible Spectrum: The UV-Vis spectrum shows the electronic transitions within the
molecule and is useful for quantitative analysis.[9]

Mass Spectrum: Mass spectrometry provides the molecular weight and fragmentation
pattern, which aids in confirming the molecular structure.[16]

Experimental Protocols

The following sections detail standardized methodologies for determining the key physical

properties of a solid organic compound like m-Nitrobenzaldehyde.

Melting Point Determination

The melting point is a crucial indicator of purity. The procedure involves heating a small sample

and observing the temperature range over which it transitions from a solid to a liquid.[17]

Methodology:

Sample Preparation: A small amount of dry, crystalline m-Nitrobenzaldehyde is packed into a
capillary tube to a depth of 2-3 mm.

Apparatus: A calibrated melting point apparatus (e.g., a Vernier Melt Station or similar
device) is used.[17]

Heating: The capillary tube is placed in the heating block of the apparatus. The sample is
heated rapidly to a temperature approximately 10-15 °C below the expected melting point
(56-58 °C).

Observation: The heating rate is then reduced to 1-2 °C per minute to allow for thermal
equilibrium.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid mass turns into a
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clear liquid is recorded as the end of the range. A pure substance typically has a sharp
melting range of 1-2 °C.

Boiling Point Determination (at Reduced Pressure)

Given its high boiling point at atmospheric pressure, determining the boiling point of m-
Nitrobenzaldehyde is often performed under reduced pressure (vacuum distillation) to prevent
decomposition.

Methodology:

o Apparatus Setup: A simple distillation apparatus is assembled, including a round-bottom
flask, a distillation head with a thermometer, a condenser, and a receiving flask.[17] The
system is connected to a vacuum source with a manometer to monitor the pressure.

o Sample and Boiling Chips: The round-bottom flask is charged with m-Nitrobenzaldehyde and
a few boiling chips to ensure smooth boiling.

« Distillation: The system is evacuated to the desired pressure (e.g., 23 mmHg). The flask is
then heated gently.

o Temperature Reading: The temperature is monitored. The boiling point is the temperature at
which the vapor condenses on the thermometer bulb, and a stable temperature is
maintained during the distillation of the liquid.[17]

Solubility Assessment

Solubility tests determine the suitability of various solvents for reactions, recrystallization, and
formulation.[18]

Methodology:

¢ Solvent Selection: A range of solvents of varying polarities are selected (e.g., water, ethanol,
methanol, toluene, hexane).

e Procedure: A small, measured amount of m-Nitrobenzaldehyde (e.g., 10 mg) is placed into a
test tube.
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e Solvent Addition: A measured volume of the selected solvent (e.g., 1 mL) is added to the test
tube.

o Observation: The mixture is agitated at room temperature. The solubility is observed and
categorized (e.g., soluble, partially soluble, insoluble).

o Effect of Temperature: For solvents in which the compound is sparingly soluble, the mixture
can be gently heated to observe if solubility increases with temperature, which is a key
principle for recrystallization.[3]

Logical Workflow Visualization

The following diagram illustrates the general workflow for characterizing an unknown organic
solid by determining its physical properties.
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Workflow for Physical Property Characterization of an Organic Solid
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Caption: General experimental workflow for the identification of an organic solid.

Safety and Handling
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m-Nitrobenzaldehyde is classified as harmful and an irritant.[5] It is irritating to the eyes,
respiratory system, and skin.[5] It is also toxic to aquatic life with long-lasting effects.

e Handling: Use in a well-ventilated area, preferably under a fume hood. Wear suitable
personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,
and a lab coat.[5] Avoid inhalation of dust and contact with skin and eyes.

o Storage: Store in a cool, dry place below +30°C in a tightly sealed container.[2][5] The
compound is noted to be air-sensitive.[2][5][11]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations. Avoid release to the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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